Cas no 80754-26-3 (ethyl 3-(4-hydroxy-2-methoxyphenyl)propanoate)

• Product name: ethyl 3-(4-hydroxy-2-methoxyphenyl)propanoate
• CAS No: 80754-26-3
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 2116174
• PubChem ID: 21638546

ethyl 3-(4-hydroxy-2-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-hydroxy-2-methoxyphenyl)propanoate
• Ethyl 3-[4-hydroxy-2-(methyloxy)phenyl]propanoate
• BXOKRNGBYFQYGX-UHFFFAOYSA-N
• SCHEMBL1549816
• 3-(4-hydroxy-2-methoxy-phenyl)-propionic acid ethyl ester
• DA-34188
• 80754-26-3

• Inchi： InChI=1S/C12H16O4/c1-3-16-12(14)7-5-9-4-6-10(13)8-11(9)15-2/h4,6,8,13H,3,5,7H2,1-2H3
• InChI Key： BXOKRNGBYFQYGX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 224.10485899Da
• Monoisotopic Mass: 224.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų